Cas no 477841-90-0 (2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative commonly used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions, facilitating handling and storage. The presence of the bromobenzyl group enhances reactivity in palladium-catalyzed transformations, while the tetramethyl dioxaborolane moiety provides improved solubility in organic solvents. This compound is particularly valuable in pharmaceutical and materials science research for constructing complex aryl-alkyl frameworks. Its well-defined crystalline structure ensures consistent purity, making it a reliable reagent for precision synthesis. The product is typically employed in the preparation of advanced intermediates for bioactive molecules and functional materials.
2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
477841-90-0 structure
Product Name:2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:477841-90-0
MF:C13H18BBrO2
MW:296.995823383331
MDL:MFCD11973621
CID:68230
PubChem ID:11077329
Update Time:2025-06-08

2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-[(4-bromophenyl)methyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-Bromobenzylboronic acid pinacol ester
    • BrC6H4CH2Bpin
    • bromobenzylboronic acid pinacol ester
    • 2-(4-Bromo-benzyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
    • 4-Bromobenzylboronicacidpinacolester
    • MFCD11973621
    • SCHEMBL12137182
    • EN300-7199962
    • BS-42879
    • DTXSID40454427
    • FT-0748558
    • AKOS015994856
    • CS-0175738
    • SY270397
    • 477841-90-0
    • 4-Bromobenzylboronic Acid Pinanol Ester
    • SB37303
    • P19675
    • 1,3,2-Dioxaborolane, 2-[(4-bromophenyl)methyl]-4,4,5,5-tetramethyl-
    • MDL： MFCD11973621
    • Inchi： 1S/C13H18BBrO2/c1-12(2)13(3,4)17-14(16-12)9-10-5-7-11(15)8-6-10/h5-8H,9H2,1-4H3
    • InChI Key： GRYKRVPNXCGBIT-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)CB1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 296.05800
  • Monoisotopic Mass: 296.05832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.26
  • Boiling Point: 321 ºC
  • Flash Point: 148 ºC
  • PSA: 18.46000
  • LogP: 3.88940

2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0272P-1g
2-(4-Bromo-benzyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
 477841-90-0 97%
1g
 8463.46CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0272P-5g
2-(4-Bromo-benzyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
 477841-90-0 97%
5g
 33904.74CNY 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0210-1 G
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 97%
1g
 ¥ 2,508.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0210-5 G
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 97%
5g
 ¥ 7,524.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0210-10 G
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 97%
10g
 ¥ 13,200.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0210-25 G
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 97%
25g
 ¥ 26,400.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBEB0210-50 G
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 97%
50g
 ¥ 42,240.00 2021-05-07
Alichem
A019139652-1g
2-(4-Bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 95%
1g
 $671.96 2023-09-01
Chemenu
CM134493-1g
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 95%
1g
 $456 2023-01-09
Chemenu
CM134493-5g
2-(4-bromobenzyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 477841-90-0 95%
5g
 $1368 2023-01-09

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